Cas no 1553325-01-1 (2-nitro-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol)

2-Nitro-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol is a fluorinated phenolic compound characterized by its nitro and trifluoro-hydroxyethyl functional groups. This structure imparts unique reactivity and physicochemical properties, making it valuable in synthetic chemistry and pharmaceutical intermediates. The presence of the electron-withdrawing nitro and trifluoromethyl groups enhances its utility in electrophilic substitution reactions, while the hydroxyl group offers further derivatization potential. Its trifluoroethyl moiety contributes to increased lipophilicity and metabolic stability, which can be advantageous in medicinal chemistry applications. The compound is typically handled under controlled conditions due to its reactive functional groups. Its precise applications depend on further synthetic modifications tailored to specific research or industrial needs.

2-nitro-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol structure

1553325-01-1 structure

Product name:2-nitro-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol

CAS No:1553325-01-1

MF:C₈H₆F₃NO₄

MW:237.132752895355

CID:6542689

PubChem ID:112720701

2-nitro-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol Chemical and Physical Properties

Names and Identifiers

- 2-nitro-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol
- EN300-1974724
- 1553325-01-1
- Inchi： 1S/C8H6F3NO4/c9-8(10,11)7(14)4-1-2-6(13)5(3-4)12(15)16/h1-3,7,13-14H
- InChI Key： DNIKKQNPVXPCHL-UHFFFAOYSA-N
- SMILES： FC(C(C1C=CC(=C(C=1)[N+](=O)[O-])O)O)(F)F

Computed Properties

Exact Mass: 237.02489216g/mol
Monoisotopic Mass: 237.02489216g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 265
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 86.3Å²
XLogP3: 2.3

2-nitro-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
Enamine	EN300-1974724-5.0g	2-nitro-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol	1553325-01-1	5g	$2360.0	2023-06-01
Enamine	EN300-1974724-10.0g	2-nitro-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol	1553325-01-1	10g	$3500.0	2023-06-01
Enamine	EN300-1974724-0.5g	2-nitro-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol	1553325-01-1	0.5g	$781.0	2023-09-16
Enamine	EN300-1974724-1g	2-nitro-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol	1553325-01-1	1g	$813.0	2023-09-16
Enamine	EN300-1974724-5g	2-nitro-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol	1553325-01-1	5g	$2360.0	2023-09-16
Enamine	EN300-1974724-0.05g	2-nitro-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol	1553325-01-1	0.05g	$683.0	2023-09-16
Enamine	EN300-1974724-0.1g	2-nitro-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol	1553325-01-1	0.1g	$715.0	2023-09-16
Enamine	EN300-1974724-10g	2-nitro-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol	1553325-01-1	10g	$3500.0	2023-09-16
Enamine	EN300-1974724-0.25g	2-nitro-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol	1553325-01-1	0.25g	$748.0	2023-09-16
Enamine	EN300-1974724-1.0g	2-nitro-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol	1553325-01-1	1g	$813.0	2023-06-01